Cas no 6941-68-0 (Benzoic acid,4-methoxy-, 2-propen-1-yl ester)

• Product Name: Benzoic acid,4-methoxy-, 2-propen-1-yl ester
• CAS No: 6941-68-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 526009
• PubChem ID: 229129
• Update Time: 2025-04-19

Benzoic acid,4-methoxy-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-, 2-propen-1-yl ester
• prop-2-enyl 4-methoxybenzoate
• 4-Methoxy-benzoesaeure-allylester
• 4-methoxy-benzoic acid allyl ester
• 4-Methoxybenzoic acid, allyl ester
• AC1L5GQI
• AC1Q60DR
• Allyl 4-methoxybenzoate
• allyl anisate
• allyl p-methoxybenzoate
• CTK5C9765
• NSC22552
• p-Methoxybenzoesaeureallylester
• prop-2-en-1-yl 4-methoxybenzoate
• SureCN9419949
• JUZUVYLOVZGXAN-UHFFFAOYSA-N
• NSC-22552
• 6941-68-0
• Allyl 4-methoxybenzoate #
• DTXSID80281693
• SCHEMBL9419949

• Inchi： 1S/C11H12O3/c1-3-8-14-11(12)9-4-6-10(13-2)7-5-9/h3-7H,1,8H2,2H3
• InChI Key： JUZUVYLOVZGXAN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.03800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives